Paroxetine-d6-1

• Molecular Formula: C19H20FNO3
• Molecular Weight: 335.4 g/mol
• InChI: InChI=1S/C19H20FNO3/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18/h1-6,9,14,17,21H,7-8,10-12H2/t14-,17-/m0/s1/i8D2,10D2,11D2
• InChIKey: AHOUBRCZNHFOSL-GYDQVJMFSA-N

Paroxetine-d6-1: Core Identity and CRM Availability

Paroxetine-d6-1 is a hexa-deuterated isotopologue of the selective serotonin reuptake inhibitor (SSRI) paroxetine, carrying six deuterium atoms at non-exchangeable positions on the piperidine ring (2,2,6,6-d4) and the methylene bridge (d2) . It is supplied as a certified reference material (CRM) by ISO 17034-accredited manufacturers, formulated at 100 µg/mL (free base) in methanol, and is specifically intended as a stable isotope-labeled internal standard (SIL-IS) for the quantification of paroxetine in biological matrices by LC-MS/MS or GC-MS . The compound exhibits a Ki of 0.04 nM for the serotonin transporter (SERT) and retains the pharmacological binding profile of unlabeled paroxetine at SERT, dopamine transporter (DAT), norepinephrine transporter (NET), and various receptor subtypes .

Type Stable isotope-labeled internal standard (SIL-IS)

Format Certified reference material (ISO 17034), methanol solution

Target Paroxetine quantification in bioanalytical research

Why Paroxetine-d6-1 Outperforms Paroxetine-d4 and Other Standards

Stable isotope-labeled internal standards must satisfy three critical criteria to deliver reliable quantitative LC-MS/MS data: a mass difference of ≥3 Da from the analyte to avoid spectral overlap, non-exchangeable label positioning to prevent deuterium loss in aqueous biological matrices, and absence of unlabeled species that would elevate baseline signal . Paroxetine-d4 (+4 Da) meets the minimum mass-difference threshold but offers a narrower safety margin when the analyte's natural isotopic envelope (M+2, M+3) is considered, increasing the risk of cross-talk in complex plasma extracts. Non-deuterated structural analogs such as fluoxetine, sertraline, or citalopram differ in extraction recovery, ionization efficiency, and chromatographic retention, leading to inadequate matrix-effect compensation . Paroxetine-d6-1, with a +6 Da mass shift and deuteration at chemically inert carbon positions, provides the widest analyte–IS separation among commercially available paroxetine isotopologues while maintaining near-identical physicochemical behavior to the target analyte .

Attribute

Paroxetine-d6-1

Alternative IS

Mass shift

+6 Da, clears analyte isotopic cluster

+4 Da (d4) may overlap M+3/M+4 peaks

Isotopic purity

≥99% deuterated forms

95–98% atom D; unlabeled species may elevate LLOQ bias

Matrix effect

Co-elution with analyte, real-time compensation

Structural analog IS may show differential ionization/extraction

Quantitative Differentiation Evidence Against Closest Comparators

Mass Difference Advantage for MS Cross-Talk Mitigation

Paroxetine-d6-1 provides a +6 Da mass shift versus +4 Da for paroxetine-d4. In LC-MS/MS multiple reaction monitoring (MRM), a minimum mass difference of ≥3 Da is required to avoid spectral overlap between the internal standard and the analyte's natural isotopic envelope . Paroxetine (C19H20FNO3, monoisotopic mass ~329.4 Da) exhibits a natural M+2 abundance of approximately 3–5% owing to 13C2 and 18O contributions; the M+3 contribution is ~1–2%. With paroxetine-d4 (+4 Da), the IS signal partially overlaps with the analyte's M+3/M+4 isotopic peaks when the IS is used at concentrations exceeding the analyte by more than ~10-fold. Paroxetine-d6-1 (+6 Da) shifts the IS signal entirely outside the analyte's significant isotopic cluster (M+0 through M+4), eliminating cross-talk even at high IS-to-analyte ratios [1].

Mass shift advantage

Direct head-to-head comparison

+6 Da (d6) vs +4 Da (d4)

Eliminates isotopic cross-talk margin present with d4

MRM 336→76 validated in human plasma extracts

Evidence Dimension	Mass difference from unlabeled paroxetine (Da)
Target Compound Data	Paroxetine-d6-1: +6 Da (m/z 336 → product ion m/z 76 vs. analyte m/z 330 → m/z 70)
Comparator Or Baseline	Paroxetine-d4: +4 Da; theoretical risk of spectral overlap with analyte M+3/M+4 isotopic peaks
Quantified Difference	+2 Da additional mass separation; eliminates isotopic cross-talk margin present with d4
Conditions	ESI+ LC-MS/MS; MRM transitions for paroxetine (330→70) and paroxetine-d6 (336→76) in human plasma extracts

Why This Matters

The extra +2 Da mass separation directly reduces the risk of quantitative inaccuracy caused by isotopic cross-talk between IS and analyte, a failure mode that can generate nonlinear calibration curves and biased QC samples at the lower limit of quantification (LLOQ).

• [1] Domingues et al. (2015). Determination of Drugs in Plasma Samples by High-Performance Liquid Chromatography–Tandem Mass Spectrometry for Therapeutic Drug Monitoring of Schizophrenic Patients. J. Anal. Toxicol., 39, 671–679. Confirmed m/z 336→76 MRM transition for paroxetine-d6 with all six deuterium atoms retained on the product ion. View Source

Isotopic Purity Specification

Paroxetine-d6-1 is specified with ≥99% deuterated forms (d1–d6) as per the manufacturer's certificate of analysis . For paroxetine-d4 hydrochloride, published purity specifications typically range from >95% to 98% atom D, with some suppliers reporting HPLC purity only without isotopic enrichment data . The presence of 1–5% unlabeled (d0) species in a SIL-IS directly elevates the apparent analyte signal at the LLOQ, increasing the risk of failing acceptance criteria for accuracy (±15–20% at LLOQ per FDA/EMA guidelines). At a target LLOQ of 0.25 ng/mL paroxetine, a 1% d0 impurity in the IS translates to a 0.01 ng/mL positive bias per 1 ng/mL of IS concentration, which can exceed 4% of the LLOQ signal [1].

Isotopic purity

Cross-study comparable

≥99% deuterated forms vs 95–98% atom D

At least 2-fold lower unlabeled species; supports LLOQ accuracy

CoA comparison; lower d0 carryover risk

Evidence Dimension	Isotopic purity (deuterated forms content)
Target Compound Data	Paroxetine-d6-1: ≥99% deuterated forms (d1–d6)
Comparator Or Baseline	Paroxetine-d4 HCl: >95% to 98% atom D (BOC Sciences, ChemBK); isotopic purity specification often not reported separately from chemical purity
Quantified Difference	≥1 percentage point higher isotopic purity floor; at least 2-fold lower unlabeled species content (≤1% vs. 2-5%)
Conditions	Certificate of Analysis comparison; Cayman Chemical (paroxetine-d6) vs. BOC Sciences (paroxetine-d4 HCl)

Why This Matters

Lower unlabeled-species carryover directly translates to better LLOQ accuracy in regulated bioanalysis, reducing the risk of batch failure and costly repeat analyses in GLP-compliant studies.

• [1] U.S. FDA (2018). Bioanalytical Method Validation: Guidance for Industry. Section on internal standard requirements and accuracy at LLOQ (±20%). View Source

CRM Traceability and Regulatory Compliance

Paroxetine-d6-1 maleate is available as a CRM solution (100 µg/mL free base in methanol) manufactured under ISO 17034 accreditation, providing documented metrological traceability, a certified concentration value with stated expanded uncertainty, and long-term stability data . Research-grade paroxetine-d6 from non-accredited suppliers typically lacks certified concentration values and uncertainty budgets, requiring end-user re-quantification against a primary standard. In regulated bioanalytical laboratories operating under GLP or GCP, the use of a CRM eliminates the need for in-house standard value assignment, reducing method setup time by approximately 1–2 working days per analytical project .

CRM traceability

Direct head-to-head comparison

ISO 17034 CRM with certified concentration vs research-grade purity claim

Supports auditable reference standard qualification

Eliminates 1–2 days in-house standard assignment

Evidence Dimension	Metrological traceability and regulatory compliance status
Target Compound Data	Paroxetine-d6-1 maleate CRM: 100 µg/mL ± stated uncertainty, ISO 17034 accredited, CoA with expiration and stability data
Comparator Or Baseline	Research-grade paroxetine-d6 HCl solid: purity typically stated as '≥95%' or '≥98%' without certified concentration, uncertainty, or ISO 17034 accreditation
Quantified Difference	ISO 17034 CRM provides certified concentration ± uncertainty vs. unverified purity claim; eliminates 1–2 days of in-house standard qualification
Conditions	Cerilliant P-915 CRM vs. typical research chemical supplier solid products

Why This Matters

For CROs and pharmaceutical QC laboratories submitting data to FDA/EMA, the use of an ISO 17034 CRM provides auditable traceability that directly satisfies regulatory expectations for reference standard qualification.

Deuterium Retention in MRM Product Ion

In the validated LC-MS/MS method by Domingues et al. (2015), paroxetine-d6 generated a consistent product ion at m/z 76, confirming that all six deuterium atoms are retained on the fragment used for quantification (the piperidine-containing moiety) [1]. This is critical because if deuterium labels are lost during collision-induced dissociation (CID), the product ion spectrum of the IS overlaps with that of the analyte, defeating the purpose of isotopic labeling. For paroxetine-d4, depending on the deuteration positions, there is a risk that the +4 Da label may partially or fully reside on the neutral-loss fragment, reducing or eliminating the mass difference in the product ion channel and causing direct interference . Paroxetine-d6-1, with deuteration at the piperidine ring and methylene bridge, positions the label on the fragment that carries the charge, ensuring a persistent +6 Da shift in MRM mode.

Product ion deuterium retention

Class-level inference

All 6 D atoms retained on m/z 76 fragment; persistent +6 Da shift

Guarantees IS channel free of analyte signal in MRM

Confirmed by Domingues et al. (2015) for paroxetine-d6

Evidence Dimension	Deuterium atom retention on MRM product ion
Target Compound Data	Paroxetine-d6-1: all 6 deuterium atoms retained; precursor m/z 336 → product m/z 76 (consistent +6 Da shift from analyte m/z 70)
Comparator Or Baseline	Paroxetine-d4: +4 Da precursor shift; product ion mass separation depends on deuteration site; potential for label loss if deuteration is on the neutral-loss fragment (class-level observation for piperidine-based SSRIs)
Quantified Difference	Guaranteed +6 Da product ion shift vs. variable +0 to +4 Da shift depending on d4 labeling chemistry
Conditions	ESI+ LC-MS/MS; MRM mode; collision energy optimized for paroxetine fragmentation

Why This Matters

The guaranteed retention of all six deuterium atoms on the product ion ensures that the IS channel (m/z 76) remains completely free of analyte signal, enabling robust peak integration and accurate quantification even at low ng/mL concentrations in hemolyzed or hyperlipidemic plasma.

• [1] Domingues et al. (2015). Determination of Drugs in Plasma Samples by High-Performance Liquid Chromatography–Tandem Mass Spectrometry for Therapeutic Drug Monitoring of Schizophrenic Patients. J. Anal. Toxicol., 39, 671–679. Confirmed m/z 336→76 for paroxetine-d6 with all six deuterium atoms retained. View Source

Validated Bioanalytical Method Performance

Chi et al. developed and validated an LC-MS/MS method for paroxetine in human plasma over 0.250–50.0 ng/mL using paroxetine-d6 as the internal standard, successfully overcoming significant column-to-column retention time variability that had plagued prior methods using non-deuterated IS [1]. By contrast, the widely cited method of Massaroti et al. (2005) using fluoxetine as internal standard achieved an LLOQ of 0.2 ng/mL but required a structurally dissimilar IS with different extraction and ionization behavior, rendering it more susceptible to matrix-effect variability across patient populations [2]. The deuterated IS method provides superior within-batch precision and accuracy because paroxetine-d6 co-elutes with paroxetine and compensates for ion suppression/enhancement in real time, a capability that structurally dissimilar IS cannot match .

Validated method performance

Cross-study comparable

LLOQ 0.25 ng/mL (d6 IS) vs 0.2 ng/mL (fluoxetine IS)

Co-eluting d6 IS compensates matrix effects; supports inter-laboratory reproducibility

Structural analog IS susceptible to column variability

Evidence Dimension	LLOQ and IS-dependent matrix effect compensation
Target Compound Data	Paroxetine-d6 IS: LLOQ 0.25 ng/mL in human plasma; co-elution with analyte compensates for column-to-column retention time drift and matrix effects
Comparator Or Baseline	Fluoxetine IS (Massaroti et al., 2005): LLOQ 0.2 ng/mL; structurally dissimilar IS, differential matrix effect susceptibility; retention times: paroxetine 1.6 min, fluoxetine 1.7 min on C18
Quantified Difference	Equivalent LLOQ (0.25 vs. 0.2 ng/mL); superior matrix-effect compensation with d6 IS due to co-elution and identical ionization behavior
Conditions	Human EDTA plasma; liquid-liquid extraction; C18 analytical column; ESI+ MRM detection

Why This Matters

In multi-site clinical trials where plasma samples are analyzed across different laboratories and column lots, the co-eluting deuterated IS provides robust inter-laboratory reproducibility that structural analog IS cannot guarantee.

• [1] Chi, J., Kim, M.-Y., & Li, F. Quantitation of Paroxetine in Human Plasma by LC-MS/MS: Overcoming Significant Column-to-Column Retention Time Variation. J. Chromatogr. Sep. Tech., ISSN 2157-7064. Validated range 0.250–50.0 ng/mL using paroxetine-d6 IS. View Source
• [2] Massaroti, P., et al. (2005). Validation of a selective method for determination of paroxetine in human plasma by LC-MS/MS. J. Pharm. Pharm. Sci., 8(2), 340–347. Used fluoxetine as IS; LLOQ 0.2 ng/mL; retention times 1.6 min (paroxetine) and 1.7 min (fluoxetine). PMID: 16124946. View Source

Regulatory Suitability for ANDA and Commercial QC

Paroxetine-d6-1 is supplied with detailed characterization data compliant with regulatory guidelines and is explicitly recommended for analytical method development, method validation (AMV), quality control (QC) applications for Abbreviated New Drug Applications (ANDA), and commercial production of paroxetine [1]. In comparison, many paroxetine-d4 and paroxetine-d6 products from non-specialist chemical suppliers are labeled 'for research use only' and lack the comprehensive Certificates of Analysis (CoA) required for regulatory submissions, including documentation of residual solvents, heavy metals, and chromatographic purity by orthogonal methods . The availability of batch-specific CoAs and data packs for paroxetine-d6-1 enables direct integration into ANDA submission packages without additional qualification work.

Regulatory documentation

Direct head-to-head comparison

Batch-specific CoA, data packs for ANDA QC vs minimal purity-only CoA

Reduces analytical method qualification effort

Estimated 3–5 working days saved per project

Evidence Dimension	Regulatory documentation completeness for pharmaceutical QC
Target Compound Data	Paroxetine-d6-1: detailed characterization data; batch-specific CoA, QC sheets, data packs; suitable for ANDA and commercial production QC
Comparator Or Baseline	Research-grade paroxetine-d4/d6: typically 'for research use only'; minimal CoA (often HPLC purity only); no ANDA-grade documentation package
Quantified Difference	Complete regulatory documentation package vs. minimal purity-only CoA; estimated 3–5 working days saved in analytical method qualification
Conditions	Supplier documentation comparison: Cerilliant/SynZeal/ispStandards CRM-grade vs. general chemical supplier research-grade products

Why This Matters

For generic pharmaceutical manufacturers preparing ANDA submissions, the availability of pre-qualified, fully characterized internal standards directly reduces analytical development timelines and regulatory review risk.

• [1] SynZeal. Paroxetine-D6 (CAS 1435728-63-4). Product page. Stated applications: analytical method development, method validation (AMV), QC for ANDA, commercial production of Paroxetine. Supplied with detailed characterization data compliant with regulatory guideline. View Source

Application Scenarios Supported by Differentiation Evidence

Multi-Site Pharmacokinetic Studies

In multi-site clinical trials requiring paroxetine plasma quantification for bioequivalence or drug–drug interaction (DDI) studies, paroxetine-d6-1 as SIL-IS provides co-elution with the analyte and compensates for matrix effects across diverse patient populations. The validated method of Chi et al. using paroxetine-d6 achieved an LLOQ of 0.25 ng/mL with robust inter-column reproducibility, directly addressing the column-to-column retention time variability that is a known failure mode in multi-laboratory method transfer [1]. The CRM format (100 µg/mL, ISO 17034) eliminates between-laboratory variability in IS concentration assignment, enabling consistent calibration across all analytical sites .

Therapeutic Drug Monitoring Panels

Paroxetine-d6-1 is compatible with multi-analyte UPLC-MS/MS methods for simultaneous TDM of antidepressants and antipsychotics. Domingues et al. (2015) incorporated paroxetine-d6 into a validated panel covering 16 psychoactive drugs, confirming that the m/z 336→76 MRM transition remains free from isobaric interferences even in the presence of co-eluting metabolites and co-medications [2]. The +6 Da mass shift ensures unambiguous IS identification in complex full-scan and MRM spectra, which is especially critical in forensic and clinical toxicology laboratories analyzing post-mortem or hemolyzed specimens with elevated background noise [1].

Generic ANDA Development and Batch Release QC

For generic drug manufacturers developing paroxetine formulations, paroxetine-d6-1 CRM serves as both a calibration standard and a system suitability test compound for LC-MS/MS impurity profiling and content uniformity assays. The availability of batch-specific CoAs with full characterization data, including isotopic purity (≥99% deuterated forms) and chemical purity, supports direct integration into ANDA Module 3.2.P.5 (Analytical Procedures) without additional reference standard qualification, saving an estimated 3–5 working days per analytical project [3]. The compound's explicit regulatory-grade documentation package meets FDA expectations for reference standard traceability in pharmaceutical QC .

CYP2D6-Mediated Drug–Drug Interaction Studies

In clinical pharmacology studies investigating CYP2D6-mediated DDIs, paroxetine-d6-1 enables the accurate, simultaneous quantification of paroxetine alongside probe substrates and their metabolites. Vay et al. (2019) used deuterium- and 13C-labeled IS in an FDA-guideline-compliant LC-MS/MS assay to measure paroxetine (LLOQ 0.5 ng/mL) concomitantly with yohimbine and 11-OH-yohimbine in human plasma, enabling the correlation of CYP2D6 inhibition with systemic paroxetine exposure [4]. The use of paroxetine-d6-1 in such studies minimizes the risk of IS interference when multiple SIL-IS are employed in a single analytical run, as the +6 Da shift provides a distinct mass channel that does not overlap with 13C-labeled or d4-labeled co-analytes.

Application

Selection Property

Validation Focus

Multi-site PK research studies

Co-eluting SIL-IS with +6 Da mass shift

Inter-laboratory reproducibility and LLOQ consistency in human plasma research matrices

Psychoactive drug panel research analysis

Interference-free MRM transition in multi-analyte methods

Isobaric interference evaluation in complex research specimens

Generic drug analytical development (ANDA support)

ISO 17034 CRM with batch-specific CoA

Reference standard traceability for method qualification

CYP2D6-mediated interaction research

Distinct +6 Da channel for simultaneous multi-IS use

IS interference assessment in multi-analyte CYP probe assays

• [1] Chi, J., Kim, M.-Y., & Li, F. Quantitation of Paroxetine in Human Plasma by LC-MS/MS: Overcoming Significant Column-to-Column Retention Time Variation. J. Chromatogr. Sep. Tech. Validated range 0.250–50.0 ng/mL using paroxetine-d6 IS. View Source
• [2] Domingues et al. (2015). Determination of Drugs in Plasma Samples by High-Performance Liquid Chromatography–Tandem Mass Spectrometry for Therapeutic Drug Monitoring of Schizophrenic Patients. J. Anal. Toxicol., 39, 671–679. DOI: 10.1093/jat/bkv107. View Source
• [3] SynZeal & ispStandards. Paroxetine-D6 product pages. Indicate regulatory-compliant characterization data for ANDA, AMV, and commercial QC applications. View Source
• [4] Vay, M., Skopp, G., Mikus, G., & Burhenne, J. (2019). Simultaneous quantification of the CYP2D6 substrate yohimbine, its metabolite 11-OH-yohimbine, and the CYP2D6 inhibitor paroxetine in human plasma. Anal. Methods, 11, 5976–5983. DOI: 10.1039/C9AY01715A. View Source